Cas no 216235-40-4 (Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate)

• Product Name: Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate
• CAS No: 216235-40-4
• MF: C₁₅H₂₂F₃NO₄
• MW: 337.334695339203
• MDL: MFCD07779889
• CID: 4711180
• Update Time: 2025-11-01

Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[ALLYL(TERT-BUTOXYCARBONYL)AMINO]-2-(TRIFLUOROMETHYL)PENT-4-ENOATE
• methyl 2-(allyl(tert-butoxycarbonyl)amino)-2-(trifluoromethyl)pent-4-enoate
• Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate

• MDL： MFCD07779889
• Inchi： 1S/C15H22F3NO4/c1-7-9-14(11(20)22-6,15(16,17)18)19(10-8-2)12(21)23-13(3,4)5/h7-8H,1-2,9-10H2,3-6H3
• InChI Key： RATYXEPKEBOGNO-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(CC=C)N(C(=O)OC(C)(C)C)CC=C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 468
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate

Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate (CAS No. 216235-40-4): A Comprehensive Overview

Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate, identified by its CAS number 216235-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include an allyl(tert-butoxycarbonyl)amino side chain and a trifluoromethyl group, both of which contribute to its distinct chemical properties and potential biological activities.

The Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate molecule exhibits a high degree of functional diversity, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of the allyl(tert-butoxycarbonyl)amino moiety suggests its utility in the construction of more complex molecules, while the trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates. These characteristics have positioned this compound as a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties. The incorporation of trifluoromethyl groups into drug molecules has been shown to improve their bioavailability, lipophilicity, and resistance to metabolic degradation. This trend has led to an increased demand for synthetic intermediates like Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate, which can serve as building blocks for the creation of novel therapeutic agents.

The synthesis of Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of a suitable precursor, followed by functional group transformations that introduce the allyl(tert-butoxycarbonyl)amino and trifluoromethyl groups. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

The compound's structural features also make it an attractive scaffold for exploring new chemical space. The combination of the allyl(tert-butoxycarbonyl)amino side chain and the trifluoromethyl group provides multiple points for further derivatization, allowing chemists to tailor its properties for specific biological targets. This flexibility has been exploited in several research studies aimed at developing novel inhibitors, agonists, and other therapeutic compounds.

In the context of current pharmaceutical research, Methyl 2-[allyl(tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoate has been investigated for its potential role in addressing various diseases. For instance, studies have explored its utility in the development of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The presence of both the allyl(tert-butoxycarbonyl)amino and trifluoromethyl groups allows for precise modulation of binding interactions, which is essential for achieving high selectivity and efficacy.

The compound's applicability extends beyond enzyme inhibition; it has also been examined as a precursor for synthesizing bioactive molecules with antimicrobial and anti-cancer properties. The structural motifs present in Methyl 2-[allyl(tert-butoxycarbonyl)amino strong>] -2-(trifluoromethyl strong >)pent-4-enoate offer a rich foundation for designing molecules that can interact with biological targets in innovative ways. This has led to several collaborative efforts between academic researchers and pharmaceutical companies aimed at harnessing its potential for therapeutic applications.

The growing body of research on Methyl 2-[allyl(tert-butoxyc arb ony l )a mino strong>] -2-(tr ifluoro me thyl str ong >)pent-4-enoate underscores its significance as a versatile synthetic intermediate. As advancements continue to be made in synthetic methodologies and drug discovery technologies, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals. Its unique structural features and functional diversity make it a valuable asset for chemists and biologists working on innovative therapeutic solutions.

In conclusion, Methyl 2-[ally l ( tert -b u tox y carb on y l )a mino str ong>] -2-( tr if luoro m ethyl strong >)pent -4 -enoate (CAS No. 216235-40-4) is a compound with remarkable potential in pharmaceutical chemistry. Its combination of an ally l ( tert -b u tox y carb on y l )a mino strong > side chain and a tr if luoro m ethyl strong > group makes it a versatile intermediate for synthesizing bioactive molecules. The ongoing research into this compound highlights its importance as a building block for novel therapeutic agents and underscores the need for continued exploration in this field.